2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H22N4O3/c1-13-3-5-15(6-4-13)20-16(23)12-22-17(24)11-14(2)19-18(22)21-7-9-25-10-8-21/h3-6,11H,7-10,12H2,1-2H3,(H,20,23)
• InChI Key: CJLLUGCGYLWQDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C=C(N=C2N3CCOCC3)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 1251677-76-5

Description

2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Some derivatives of pyrimidine, which include the core structure of the mentioned compound, have been synthesized and investigated for their antimicrobial properties. These compounds were tested against selected bacterial and fungal strains, showing promising results in antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022; Kanagarajan et al., 2010).

Antifungal Agents

Derivatives similar to the mentioned compound have shown significant antifungal activity, particularly against Candida and Aspergillus species. This suggests potential for developing new antifungal treatments, highlighting the importance of further exploration and optimization of these compounds for medical applications (Bardiot et al., 2015).

Synthesis and Characterization

The synthesis and characterization of related compounds involve complex multistep processes, including reactions with various reagents to introduce specific functional groups, which are crucial for the biological activities of these compounds. Detailed spectral analyses, such as NMR and mass spectrometry, are employed to confirm the structures of synthesized compounds (Zaki et al., 2017; Gul et al., 2017).

Molecular Interactions

Studies on related molecules have explored their interactions with biological macromolecules, such as DNA and proteins. These interactions are crucial for understanding the mechanism of action of these compounds and their potential therapeutic applications. Techniques like UV-visible spectroscopy, fluorescence studies, and single-crystal X-ray crystallography are used to investigate these interactions, providing insights into the binding modes and effects of these compounds on biological targets (Raj, 2020).